Cas no 18856-08-1 (Benzene,1,4-bis(triphenylsilyl)-)

• Product Name: Benzene,1,4-bis(triphenylsilyl)-
• CAS No: 18856-08-1
• MF: C₄₂H₃₄Si₂
• MW: 594.890372753143
• CID: 229987
• PubChem ID: 297509
• Update Time: 2025-04-19

Benzene,1,4-bis(triphenylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(triphenylsilyl)-
• triphenyl-(4-triphenylsilylphenyl)silane
• UGH2
• 1,4-Triphenylsilyl-benzol
• 1,4-Phenylenebis(triphenylsilane)
• p-Bis(triphenylsilyl)benzene
• UGH-2
• CS-0378830
• 1,4-Bis(triphenylsilyl)benZene, UGH-2
• Bis(2,4-difluorophenylpyridinato)tetrakis(1-pyrazolyl)borate iridium(III)
• FT-0743518
• TRIPHENYL[4-(TRIPHENYLSILYL)PHENYL]SILANE
• AKOS024432741
• 40491-34-7
• MFCD00092303
• NSC-168680
• p-Phenylen-bis-(triphenylsilan)
• 18856-08-1
• DTXSID10304980
• 1,4-BIS(TRIPHENYLSILYL)BENZENE
• Silane, 1,4-phenylenebis[triphenyl-
• NSC168680
• 1,4-Phenylenebis[triphenylsilane

• Inchi： 1S/C42H34Si2/c1-7-19-35(20-8-1)43(36-21-9-2-10-22-36,37-23-11-3-12-24-37)41-31-33-42(34-32-41)44(38-25-13-4-14-26-38,39-27-15-5-16-28-39)40-29-17-6-18-30-40/h1-34H
• InChI Key： DETFWTCLAIIJRZ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 594.22000
• Monoisotopic Mass: 594.21990415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.15
• Melting Point: 345 ºC
• PSA: 0.00000
• LogP: 4.44140